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Abstract
4-Phenylcyclohexylamine is a versatile chemical intermediate of significant interest in organic

synthesis, particularly within the pharmaceutical and material science sectors. Its unique

structural motif, featuring a phenyl group attached to a cyclohexylamine ring, serves as a

valuable scaffold for the development of novel therapeutic agents and functional materials. This

technical guide provides an in-depth overview of 4-phenylcyclohexylamine, encompassing its

synthesis, physicochemical properties, and its role as a precursor in the synthesis of

pharmacologically active molecules. Detailed experimental protocols, quantitative data, and

visualizations of key synthetic and signaling pathways are presented to support researchers in

their scientific endeavors.

Introduction
4-Phenylcyclohexylamine, a primary amine, is a key building block in the synthesis of a

variety of more complex molecules.[1] Its rigid cyclohexyl core and the presence of a phenyl

ring impart specific conformational properties and the potential for aromatic interactions,

making it an attractive starting material for medicinal chemists. The amino group provides a

reactive handle for a wide range of chemical transformations, allowing for the introduction of

diverse functionalities and the construction of extensive compound libraries. Notably,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1212378?utm_src=pdf-interest
https://www.benchchem.com/product/b1212378?utm_src=pdf-body
https://www.benchchem.com/product/b1212378?utm_src=pdf-body
https://www.benchchem.com/product/b1212378?utm_src=pdf-body
https://www.chemimpex.com/products/18077
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


derivatives of 4-phenylcyclohexylamine have been investigated for their potential as

antidepressants and analgesics.[1]

Physicochemical Properties
A thorough understanding of the physical and chemical properties of 4-
phenylcyclohexylamine is essential for its effective use in synthesis and for ensuring safe

handling and storage.

Property Value Reference

CAS Number 19992-45-1 [1][2]

Molecular Formula C₁₂H₁₇N [1][2]

Molecular Weight 175.27 g/mol [1][2]

Appearance Solid, beige powder [1]

Purity ≥ 95% (NMR) [1]

Storage Conditions 0-8°C [1]

Synthesis of 4-Phenylcyclohexylamine
The most common and efficient method for the synthesis of 4-phenylcyclohexylamine is the

reductive amination of 4-phenylcyclohexanone. This one-pot reaction involves the formation of

an imine intermediate from the ketone and an ammonia source, followed by its in-situ reduction

to the desired primary amine.

General Reaction Scheme
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Reductive Amination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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